![1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[1-(2,2-difluoroethyl)piperidin-4-yl]acetate structure](https://ossimg.kuujia.com/scimg/2248500/2248289-43-0x500.png)
Introduction to 1,3-dioxo - ₂₃ - dihydro -₁H - isoindol -₂ - yl ₂ - [₁(₂₂ - difluoroethyl) piperidin -₄ - yl] acetate (CAS No. ₂₂₄₈₂₈₉ -₄₃ -₀)
1,3-dioxo -₂₃ - dihydro -₁H - isoindol -₂ - yl ₂ - [₁(₂₂ - difluoroethyl) piperidin -₄ - yl] acetate, a compound with the CAS number ₂₂₄₈₂₈₉ -₄₃ -₀, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and features a unique combination of functional groups that contribute to its biological activity and pharmacological properties.
The molecular structure of 1,3-dioxo -₂₃ - dihydro -₁H - isoindol -₂ - yl ₂ - [₁(₂₂ - difluoroethyl) piperidin -₄ - yl] acetate is characterized by a central isoindole core with a dioxo group at positions ₁ and ₃. The presence of the ₁(₂₂ - difluoroethyl) piperidin -₄-y l substituent on the acetate moiety adds complexity and potentially enhances the compound's binding affinity to specific biological targets. The difluoroethyl group is particularly noteworthy for its ability to modulate the physicochemical properties of the molecule, such as lipophilicity and metabolic stability.
In the context of medicinal chemistry, 1,3-dioxo -₂₃ - dihydro -₁H - isoindol -₂-y l ₂-[₁(₂₂difluoroethyl) piperidin-_⁴-y l] acetate has been investigated for its potential as a lead compound in drug discovery programs. Recent studies have focused on its activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase implicated in neurodegenerative diseases.
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